Cas no 1638760-16-3 (5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid)

• Product Name: 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• CAS No: 1638760-16-3
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4612090
• Update Time: 2025-11-01

5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid

• Inchi： 1S/C7H4BrN3O2/c8-4-2-10-5-3(4)1-9-6(11-5)7(12)13/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： BCXOJILOOMMVNX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C2C(Br)=CNC2=N1

Additional information on 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic Acid (CAS 1638760-16-3): A Versatile Building Block in Medicinal Chemistry

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS 1638760-16-3) is a heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This brominated pyrrolopyrimidine derivative serves as a crucial scaffold for developing novel therapeutic agents, particularly in oncology and antiviral applications. Its unique molecular structure combines the features of both pyrrole and pyrimidine rings, making it an attractive target for medicinal chemists.

The growing interest in pyrrolopyrimidine-based compounds stems from their diverse biological activities and potential as kinase inhibitors. Researchers are particularly focused on 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid derivatives due to their ability to modulate various cellular pathways. Recent studies have explored its application in developing targeted therapies for challenging diseases, aligning with current trends in personalized medicine and precision oncology.

From a chemical perspective, 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid offers multiple sites for structural modification. The carboxylic acid group at position 2 allows for easy conjugation with other molecular fragments, while the bromine atom at position 5 enables various cross-coupling reactions. This versatility makes it valuable for creating combinatorial libraries in drug discovery programs, addressing the pharmaceutical industry's need for novel chemical entities.

The synthesis of CAS 1638760-16-3 typically involves multi-step organic transformations starting from commercially available pyrrolopyrimidine precursors. Recent advances in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments respond to growing concerns about sustainable pharmaceutical manufacturing and the industry's push toward greener synthetic methodologies.

In drug development applications, 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid has shown promise as a building block for protein kinase inhibitors. Its structural similarity to purine nucleotides allows it to interact with ATP-binding sites of various kinases, making it particularly relevant in cancer research. The compound's potential extends to antiviral research, where similar scaffolds have demonstrated activity against viral polymerases.

Quality control of 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid requires rigorous analytical characterization. Modern techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are employed to ensure purity and confirm structural integrity. These quality standards are critical for research applications, especially when the compound is used as a reference standard or intermediate in GMP-compliant synthesis.

The market for pyrrolopyrimidine derivatives like CAS 1638760-16-3 has expanded significantly in recent years, driven by increased pharmaceutical R&D investment. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The growing demand reflects the compound's importance in early-stage drug discovery programs worldwide.

Storage and handling of 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment protected from light to maintain stability. These handling procedures align with general best practices for research chemicals and ensure the material's integrity for experimental use.

Future research directions for CAS 1638760-16-3 include exploring its potential in fragment-based drug design and PROTAC (proteolysis targeting chimera) development. The compound's unique structure makes it suitable for creating bifunctional molecules that can target disease-relevant proteins for degradation. This approach represents one of the most promising trends in modern drug discovery.

For researchers sourcing 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid, it's essential to verify supplier credentials and request comprehensive analytical data. Reputable suppliers typically provide certificates of analysis with detailed characterization information, ensuring the material meets research-grade specifications. This due diligence is particularly important when the compound will be used in critical path experiments.

The intellectual property landscape surrounding pyrrolopyrimidine derivatives continues to evolve, with numerous patents filed for related structures. While CAS 1638760-16-3 itself may not be patented, many of its derivatives are protected in various jurisdictions. Researchers should conduct proper freedom-to-operate analyses before developing commercial applications based on this scaffold.

In conclusion, 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS 1638760-16-3) represents a valuable tool for medicinal chemists exploring new therapeutic avenues. Its structural features and synthetic accessibility position it as an important building block in contemporary drug discovery efforts. As research into targeted therapies advances, this compound and its derivatives will likely play an increasingly significant role in developing next-generation pharmaceuticals.